Cas no 1228565-95-4 (Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid)

• Product Name: Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid
• CAS No: 1228565-95-4
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6631347
• PubChem ID: 72208592
• Update Time: 2025-07-01

Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid
• N-Boc-R-3-methoxyphenylglycine
• (R)-2-((tert-Butoxycarbonyl)amino)-2-(3-methoxyphenyl)acetic acid
• Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methoxy-, (αR)-
• 1228565-95-4
• boc-(r)-2-amino-2-(3-methoxyphenyl)aceticacid
• F79659
• CS-0432689

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-11(12(16)17)9-6-5-7-10(8-9)19-4/h5-8,11H,1-4H3,(H,15,18)(H,16,17)/t11-/m1/s1
• InChI Key： ZPMHSWFMWHVVHG-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@H](NC(OC(C)(C)C)=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 443.4±45.0 °C(Predicted)
• pka: 3.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid

Research Brief on Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid (CAS: 1228565-95-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid (CAS: 1228565-95-4) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and a methoxyphenyl side chain, serves as a crucial building block in the synthesis of peptidomimetics and bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

The structural uniqueness of Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid lies in its ability to introduce stereochemical diversity and functional group compatibility into synthetic pathways. Researchers have leveraged this compound to design inhibitors for proteases and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a potent inhibitor of the SARS-CoV-2 main protease, showcasing its versatility in antiviral drug design.

In addition to its role in drug discovery, Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid has been employed in the synthesis of peptide-based probes for studying biological mechanisms. A recent publication in ACS Chemical Biology detailed its use in developing fluorescently labeled peptides to visualize intracellular signaling pathways. The Boc-protected amino acid ensured stability during solid-phase peptide synthesis, while the methoxyphenyl moiety enhanced binding affinity to target proteins.

Ongoing research is exploring the potential of Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid in personalized medicine. Its compatibility with click chemistry and other bioorthogonal reactions enables the creation of tailored therapeutics with improved pharmacokinetic properties. For example, a 2024 preprint on bioRxiv described its conjugation with antibody-drug conjugates (ADCs) to enhance tumor-specific delivery of cytotoxic agents. These advancements underscore the compound's growing importance in precision oncology.

Despite its promising applications, challenges remain in optimizing the synthetic yield and scalability of Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid. Recent efforts have focused on green chemistry approaches, such as catalytic asymmetric synthesis, to address these limitations. A study in Organic Process Research & Development reported a novel enzymatic resolution method that improved enantiomeric purity while reducing waste generation. Such innovations are critical for meeting the demands of large-scale pharmaceutical production.

In conclusion, Boc-(R)-2-amino-2-(3-methoxyphenyl)acetic acid (CAS: 1228565-95-4) represents a versatile scaffold in modern drug discovery and chemical biology. Its applications span from protease inhibitors to diagnostic probes, driven by its unique stereochemical and functional properties. Future research will likely focus on expanding its utility in targeted therapies and sustainable synthesis methods, further solidifying its role in advancing biomedical science.